
Western blot protocol for ERK1/2
phosphorylation by ZQ-16

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ZQ-16

Cat. No.: B15607779 Get Quote

Application Note: ZQ-16 Induced ERK1/2
Phosphorylation
For Research Use Only. Not for use in diagnostic procedures.

Introduction
ZQ-16 is a potent and selective small-molecule agonist for the G protein-coupled receptor 84

(GPR84), a receptor primarily expressed in immune cells and involved in inflammatory

processes.[1][2] Activation of GPR84 by ZQ-16 initiates a cascade of intracellular signaling

events, including the phosphorylation of Extracellular signal-regulated kinases 1 and 2

(ERK1/2).[1][3] The ERK1/2 signaling pathway is a critical regulator of various cellular

processes, including cell proliferation, differentiation, and survival.[4] This application note

provides a detailed protocol for performing a Western blot to detect and quantify the

phosphorylation of ERK1/2 in HEK293 cells stably expressing GPR84 upon stimulation with

ZQ-16.

Signaling Pathway
ZQ-16, as a GPR84 agonist, binds to and activates the receptor, which is coupled to inhibitory

G proteins (Gαi/o).[5][6] Upon activation, the G protein dissociates, and its subunits can trigger

downstream signaling cascades. One of these cascades is the Ras-Raf-MEK-ERK pathway.

This ultimately leads to the phosphorylation of ERK1 and ERK2 (also known as p44 and p42
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MAPKs, respectively) on threonine and tyrosine residues (Thr202/Tyr204 for ERK1 and

Thr185/Tyr187 for ERK2), resulting in their activation. Activated ERK1/2 can then translocate to

the nucleus to regulate gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

